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Compound of Interest

Compound Name: Atinvicitinib

Cat. No.: B10858040 Get Quote

Essential Safety and Handling Guide for
Atinvicitinib
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Atinvicitinib. Adherence to these procedures is vital

for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Atinvicitinib, based on material safety data sheets.[1][2] It is essential to use this PPE to avoid

inhalation and contact with eyes and skin.[1][2][3]
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PPE Category Type of Equipment
Specifications and Use
Cases

Eye and Face Protection
Safety goggles with side-

shields

Required to prevent splashes

of liquids or dust from entering

the eyes.

Hand Protection Protective gloves

Nitrile, polyurethane,

neoprene, or latex gloves are

recommended. Vinyl gloves

are not suitable. Gloves should

be powder-free and meet

ASTM Standard D-6978-

(05)-13 for resistance to

permeation by chemotherapy

drugs. It is advised to change

gloves frequently, especially if

they become contaminated,

torn, or punctured.

Body Protection Impervious clothing / Gown

A disposable, lint-free gown

made of low-permeability fabric

with long sleeves and tight-

fitting cuffs that fastens in the

back is recommended. Gowns

should be changed

immediately in case of

contamination or at the end of

a handling session.

Respiratory Protection Suitable respirator

A fit-tested N95 or N100

respirator should be used

when there is a risk of

generating airborne powder or

aerosols. Use of a respirator

should be part of a

comprehensive respiratory

protection program.
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Foot Protection Disposable shoe covers

Recommended in sterile

preparation areas or in the

event of a spill to prevent shoe

contamination and the spread

of the substance.

Standard Operating Procedures for Safe Handling
Engineering Controls:

Work with Atinvicitinib should be conducted in a well-ventilated area, preferably within a

chemical fume hood or a biological safety cabinet.

An accessible safety shower and eyewash station must be available in the immediate work

area.

Handling Precautions:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where Atinvicitinib is handled.

Wash hands thoroughly with soap and water after handling.

Storage:

Store Atinvicitinib in a tightly sealed container in a cool, well-ventilated area.

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.

Emergency Procedures and Disposal
First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating the eyelids. Seek prompt medical attention.
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Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with

plenty of water. Call a physician.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Accidental Release Measures:

Use full personal protective equipment during cleanup.

For liquid spills, absorb with a non-combustible material like diatomite or universal binders.

Decontaminate surfaces by scrubbing with alcohol.

Collect all waste in a sealed container for disposal.

Prevent the substance from entering drains or water courses.

Disposal:

Dispose of Atinvicitinib and any contaminated materials as hazardous waste in accordance

with local, state, and federal regulations. Do not dispose of via wastewater or household

waste.

Workflow for Safe Handling and Disposal of
Atinvicitinib
The following diagram outlines the key steps for the safe handling and disposal of

Atinvicitinib.
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Preparation

Handling

Post-Handling & Disposal

Don appropriate PPE:
- Gown

- Two pairs of gloves
- Eye protection

- Respirator (if needed)

Prepare well-ventilated workspace
(e.g., chemical fume hood)

Weighing and preparation
of solutions

Proceed to handling

Experimental procedures

Decontaminate workspace
and equipment

Complete experiment

Dispose of waste in
- Labeled hazardous waste containers

Doff PPE in the
- Correct order

Wash hands thoroughly

Click to download full resolution via product page

Safe handling and disposal workflow for Atinvicitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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